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Compound of Interest

Compound Name: Desertomycin
CAS No.: 12728-25-5
Cat. No.: B081353
Get Quote
. J

Emergency Quick Reference

Immediate Action Required for Exposure or Spills

Scenario Immediate Action

Wash with soap and copious water for 15
Skin Contact minutes. Remove contaminated clothing.[1][2][3]

[4]115]

Rinse cautiously with water for 15 minutes.
Eye Contact .
Remove contact lenses if present.

Do NOT induce vomiting. Rinse mouth with

Ingestion ] o )
water. Seek medical attention immediately.
) ) Dampen with water/ethanol to prevent dust.
Spill (Solid) _ _
Scoop into hazardous waste container.
S Absorb with inert material (vermiculite/sand). Do
Spill (Liquid)

not flush to drain.[6][7]
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Substance Identification & Hazard Profile

Desertomycin is a macrocyclic lactone antibiotic (aminopolyol macrolide class) isolated from
Streptomyces macronensis. Unlike simple small molecules, its complex 42-membered ring
structure requires specific thermal destruction methods to ensure complete mineralization and
prevent environmental accumulation or antimicrobial resistance (AMR) propagation.

husical & Chemical .

Property Specification Relevance to Disposal
CAS Number 121820-50-6 Identifier for waste manifesting.
High carbon content; suitable
Molecular Formula Cé61H100NO21 o )
for incineration.
- Soluble in MeOH, EtOH, Organic solvents dictate liquid
Solubility ) )
DMSO, DMF.[8][9] waste segregation (Ignitable).
Do not attempt to dilute and
Water Solubility Limited / Poor flush; it will precipitate and
persist.
Resistant to standard
Stability Stable at neutral pH. autoclaving; thermal

degradation requires >500°C.

GHS Hazard Classification[1]

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]
» Reproductive Toxicity: Category 2 (Suspected of damaging fertility or the unborn child).[1]

e Environmental: Hazardous to the aquatic environment (Acute/Chronic).

Core Disposal Directive: Thermal Destruction

The Golden Rule: Desertomycin must never be disposed of down the drain (sanitary sewer).
Standard wastewater treatment plants cannot effectively filter or degrade complex macrolides,
leading to environmental bioaccumulation and resistance selection in aquatic microbiota.
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Method A: High-Temperature Incineration (Preferred)

The only self-validating method to guarantee the destruction of the macrocyclic lactone ring is
high-temperature incineration.

» Protocol: Collect all solid waste, contaminated PPE, and spill residues into an approved
RCRA-compliant hazardous waste container.

o Destination: Transfer to an institutional EHS (Environmental Health & Safety) provider for off-
site incineration.

 Verification: Ensure the waste manifest codes for "Incineration Only."

Method B: Liquid Waste Segregation

Liquid waste containing Desertomycin is typically generated in solvents (DMSO, Methanol).

e Organic Solvent Waste: Collect in "Halogenated" or "Non-Halogenated" solvent waste
carboys depending on the solvent used. Label as "Contains Antibiotic/Toxin."

e Aqueous Waste: If an aqueous solution is generated, do not pour down the sink. Collect in a
separate carboy labeled "Aqueous Toxic Waste."

Operational Workflows (Visualized)
Diagram 1: Waste Stream Decision Tree

This logic flow ensures no antibiotic enters the municipal water supply.
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Desertomycin Waste Generated

Identify Waste State

g T
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l
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(Yellow/Red Bag) Yes (DMSO/MeOH) No (Water/Buffer)

Sharps Container

Chemical Waste Carboy Aqueous Toxic Waste Carboy

(Flammable/Toxic) (Do NOT Drain)

High-Temp Incineration
(Off-Site)
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Caption: Decision logic for segregating Desertomycin waste streams to ensure final
incineration.

Diagram 2: Spill Response Protocol

A systematic approach to cleaning spills to prevent exposure and contamination.
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Caption: Step-by-step workflow for managing a Desertomycin spill in the laboratory.

Surface Decontamination Science

While incineration is required for disposal, surfaces (benchtops, balances) must be cleaned.

e Mechanism: Macrocyclic lactones are susceptible to hydrolysis in strong alkaline or acidic
conditions.

e Protocol:

o Physical Removal: Wipe the area with a paper towel dampened with ethanol or methanol
(Desertomycin is soluble in alcohols) to pick up the bulk of the substance. Dispose of the
towel as hazardous waste.

o Chemical Inactivation: Wipe the surface with a 10% Bleach (Sodium Hypochlorite) solution
or 1IN NaOH. Allow a contact time of 10-15 minutes. This aids in breaking down the
lactone ring structure and oxidizing residual organics.

o Rinse: Follow with a water rinse to remove corrosive residues.

Regulatory Compliance (US/EU)

« RCRA (USA): Desertomycin is not a P-listed or U-listed waste. However, it must be
characterized. If dissolved in ethanol/methanol, it carries the DOO1 (Ignitable) characteristic.
Due to its toxicity, it should be managed as Non-RCRA Regulated Hazardous Waste if solid,
or regulated by state-specific medical waste laws.

o EU Waste Framework Directive: Classify under 18 01 09 (medicines other than those
mentioned in 18 01 08) or 18 02 08.
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¢ Labeling: All containers must be labeled "Hazardous Waste - Toxic" with the specific
constituent "Desertomycin” clearly written.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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